Cas no 1340221-44-4 (1-(3-cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)propan-2-amine)

• Product Name: 1-(3-cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)propan-2-amine
• CAS No: 1340221-44-4
• MF: C₉H₁₆N₄
• MW: 180.250141143799
• CID: 5981297
• PubChem ID: 62720715
• Update Time: 2025-05-24

1-(3-cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)propan-2-amine
• EN300-1077323
• 1340221-44-4

• Inchi： 1S/C9H16N4/c1-6(10)5-8-11-9(7-3-4-7)12-13(8)2/h6-7H,3-5,10H2,1-2H3
• InChI Key： GNQFSIFQDPZRNJ-UHFFFAOYSA-N
• SMILES： N1=C(CC(C)N)N(C)N=C1C1CC1

Computed Properties

• Exact Mass: 180.137496527g/mol
• Monoisotopic Mass: 180.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-(3-cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)propan-2-amine

1-(3-Cyclopropyl-1-Methyl-1H-1,2,4-Triazol-5-yl)propan-2-amine: A Comprehensive Overview

1-(3-Cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)propan-2-amine (CAS No. 1340221-44-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as CPMTA, is a derivative of the 1,2,4-triazole class of heterocyclic compounds, which are known for their diverse biological activities and pharmacological properties.

The cyclopropyl and methyl substituents in the structure of CPMTA contribute to its unique chemical and biological characteristics. The cyclopropyl group, in particular, is known for its ability to enhance the lipophilicity and metabolic stability of compounds, making it an attractive moiety in drug design. The methyl group, on the other hand, can influence the compound's solubility and binding affinity to target receptors.

Recent studies have explored the potential of CPMTA in various therapeutic areas. One notable application is its use as a serotonin receptor modulator. Serotonin receptors play a crucial role in regulating mood, appetite, and sleep, making them important targets for the treatment of psychiatric disorders such as depression and anxiety. Research has shown that CPMTA exhibits selective binding to serotonin receptors, particularly the 5-HT_2A subtype, which is implicated in the pathophysiology of these conditions.

In addition to its serotonin receptor activity, CPMTA has also been investigated for its potential as an anticonvulsant agent. Epilepsy is a complex neurological disorder characterized by recurrent seizures, and current treatments often have significant side effects. Preclinical studies have demonstrated that CPMTA can effectively reduce seizure frequency and duration in animal models of epilepsy without causing severe adverse effects. This suggests that CPMTA may offer a safer and more effective alternative to existing anticonvulsant medications.

The pharmacokinetic properties of CPMTA have also been extensively studied. Its high oral bioavailability and favorable distribution profile make it suitable for oral administration, which is a desirable feature for many therapeutic applications. Furthermore, CPMTA has demonstrated low toxicity in preclinical safety assessments, indicating a favorable safety margin for human use.

In terms of synthesis, CPMTA can be prepared through a multi-step process involving the reaction of cyclopropylamine with methyl hydrazine to form the 1-methyl-1H-1,2,4-triazole ring, followed by alkylation with propyl bromide to introduce the propylamine moiety. This synthetic route is efficient and scalable, making it suitable for large-scale production.

Despite its promising properties, further research is needed to fully understand the mechanisms of action and potential side effects of CPMTA. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials will provide valuable insights into the therapeutic potential of CPMTA and pave the way for its potential approval as a new medication.

In conclusion, 1-(3-Cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)propan-2-amine (CPMTA) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the fields of psychiatry and neurology. As research continues to advance, CPMTA may emerge as a valuable addition to the arsenal of medications available for treating various medical conditions.